delta(3)-Cefotiam
delta(3)-Cefotiam
an isomer of cefotiam
Brand Name:
Vulcanchem
CAS No.:
142182-63-6
VCID:
VC0193839
InChI:
InChI=1S/C18H23N9O4S3/c1-25(2)3-4-26-18(22-23-24-26)34-7-9-6-32-15-12(14(29)27(15)13(9)16(30)31)21-11(28)5-10-8-33-17(19)20-10/h6,8,12-13,15H,3-5,7H2,1-2H3,(H2,19,20)(H,21,28)(H,30,31)
SMILES:
CN(C)CCN1C(=NN=N1)SCC2=CSC3C(C(=O)N3C2C(=O)O)NC(=O)CC4=CSC(=N4)N
Molecular Formula:
C18H23N9O4S3
Molecular Weight:
525.6 g/mol
delta(3)-Cefotiam
CAS No.: 142182-63-6
Impurities
VCID: VC0193839
Molecular Formula: C18H23N9O4S3
Molecular Weight: 525.6 g/mol
Purity: > 95%
| CAS No. | 142182-63-6 |
|---|---|
| Product Name | delta(3)-Cefotiam |
| Molecular Formula | C18H23N9O4S3 |
| Molecular Weight | 525.6 g/mol |
| IUPAC Name | 7-[[2-(2-amino-1,3-thiazol-4-yl)acetyl]amino]-3-[[1-[2-(dimethylamino)ethyl]tetrazol-5-yl]sulfanylmethyl]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-3-ene-2-carboxylic acid |
| Standard InChI | InChI=1S/C18H23N9O4S3/c1-25(2)3-4-26-18(22-23-24-26)34-7-9-6-32-15-12(14(29)27(15)13(9)16(30)31)21-11(28)5-10-8-33-17(19)20-10/h6,8,12-13,15H,3-5,7H2,1-2H3,(H2,19,20)(H,21,28)(H,30,31) |
| Standard InChIKey | DTZXOJSIJQTTJR-UHFFFAOYSA-N |
| SMILES | CN(C)CCN1C(=NN=N1)SCC2=CSC3C(C(=O)N3C2C(=O)O)NC(=O)CC4=CSC(=N4)N |
| Canonical SMILES | CN(C)CCN1C(=NN=N1)SCC2=CSC3C(C(=O)N3C2C(=O)O)NC(=O)CC4=CSC(=N4)N |
| Description | an isomer of cefotiam |
| Purity | > 95% |
| Quantity | Milligrams-Grams |
| Synonyms | 5-Thia-1-azabicyclo[4.2.0]oct-3-ene-2-carboxylic acid, 7-[[2-(2-amino-4-thiazolyl)acetyl]amino]-3-[[[1-[2-(dimethylamino)ethyl]-1H-tetrazol-5-yl]thio]methyl]-8-oxo- |
| PubChem Compound | 132416 |
| Last Modified | Dec 23 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume